Cas no 941957-80-8 (N'-(2-chlorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide)

• Product Name: N'-(2-chlorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide
• CAS No: 941957-80-8
• MF: C₂₀H₂₀ClN₃O₃
• MW: 385.844103813171
• CID: 5501671
• Update Time: 2025-05-17

N'-(2-chlorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-N'-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• N'-(2-chlorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide

• Inchi： 1S/C20H20ClN3O3/c1-13-11-15(8-9-17(13)24-10-4-7-18(24)25)23-20(27)19(26)22-12-14-5-2-3-6-16(14)21/h2-3,5-6,8-9,11H,4,7,10,12H2,1H3,(H,22,26)(H,23,27)
• InChI Key： IWQYMJUVHIUMDE-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)C(NC1=CC=C(N2CCCC2=O)C(C)=C1)=O

Additional information on N'-(2-chlorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide

N'-(2-chlorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 941957-80-8): An Overview

N'-(2-chlorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 941957-80-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the class of compounds known as amides and features a unique structural arrangement that includes a chlorophenyl group, a pyrrolidinone ring, and an ethanediamide moiety. The combination of these functional groups endows the compound with a range of biological activities, making it a subject of extensive research.

The chemical structure of N'-(2-chlorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide is characterized by its intricate arrangement of functional groups. The presence of the chlorophenyl group introduces halogenation, which can influence the compound's solubility and reactivity. The pyrrolidinone ring, a five-membered cyclic amide, contributes to the compound's stability and can participate in hydrogen bonding interactions. The ethanediamide moiety, which connects the two primary functional groups, provides additional flexibility and potential sites for interaction with biological targets.

Recent studies have explored the pharmacological properties of N'-(2-chlorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide in various contexts. One notable area of research has been its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human monocytes and macrophages. These findings suggest that N'-(2-chlorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N'-(2-chlorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and protect neuronal cells from apoptosis induced by various neurotoxic agents. These neuroprotective effects are attributed to the compound's ability to modulate intracellular signaling pathways involved in cell survival and death.

The mechanism of action of N'-(2-chlorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide is not yet fully understood, but several hypotheses have been proposed based on its structural features and observed biological activities. One possibility is that the chlorophenyl group interacts with specific protein targets, such as enzymes or receptors, leading to downstream effects on cellular signaling pathways. The pyrrolidinone ring may also play a role in stabilizing protein-protein interactions or altering the conformational dynamics of target proteins.

To further elucidate the therapeutic potential of N'-(2-chlorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various conditions, including chronic inflammatory diseases and neurodegenerative disorders. Preliminary results from phase I trials have shown promising safety profiles, with no significant adverse effects reported at therapeutic doses.

In conclusion, N'-(2-chlorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 941957-80-8) is a promising compound with a unique chemical structure that confers multiple biological activities. Its potential as an anti-inflammatory and neuroprotective agent has been supported by both preclinical and early clinical studies. Ongoing research continues to explore its mechanisms of action and therapeutic applications, making it an exciting area of focus in medicinal chemistry.